Cas no 5801-12-7 (1,2-Ethanediamine,N1-[(5-bromo-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-, hydrochloride(1:1))

• Product Name: 1,2-Ethanediamine,N1-[(5-bromo-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-, hydrochloride(1:1)
• CAS No: 5801-12-7
• MF: C₁₄H₁₉BrClN₃S
• MW: 376.742759943008
• CID: 378606
• PubChem ID: 201313
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[(5-bromo-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[(5-bromo-2-thienyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-, hydrochloride(1:1)
• Pyridine, 2-((5-bromo-2-thenyl)(2-(dimethylamino)ethyl)amino)-, monohydrochloride
• 5801-12-7
• DTXSID70206734

• Inchi： 1S/C14H18BrN3S.ClH/c1-17(11-12-6-7-13(15)19-12)9-10-18(2)14-5-3-4-8-16-14;/h3-8H,9-11H2,1-2H3;1H
• InChI Key： JZRHEEOWACYZEV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(C)CCN(C)C2C=CC=CN=2)S1.Cl

Computed Properties

• Exact Mass: 375.01737
• Monoisotopic Mass: 375.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 204.3°C
• PSA: 19.37